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Compound of Interest

Compound Name: C-247

Cat. No.: B1496183 Get Quote

The designation "C-247" is associated with multiple substances, each requiring distinct

disposal procedures. To ensure safety and regulatory compliance, it is crucial to correctly

identify the specific chemical in question. The information below outlines the proper disposal

procedures for the most likely candidates based on available safety data.

Option 1: Sigma-Aldrich Product C247 (Non-
Hazardous)
A substance identified by the product number C247 from Sigma-Aldrich is classified as non-

hazardous.

Disposal Procedures:

According to the safety data sheet (SDS), this substance is not considered a hazardous

mixture. Standard procedures for non-hazardous solid waste are applicable.

Step 1: Containment: Ensure the material is in a sealed, properly labeled container to

prevent dust generation.

Step 2: Collection: Collect, bind, and pump off any spills. The material should be taken up in

a dry state.

Step 3: Disposal: Dispose of the contained material as regular waste, observing any local

regulations for chemical waste. It is important to alert maintenance staff if chemicals are

disposed of in the trash to avoid accidents.[1]
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Quantitative Data Summary:

Parameter Value

Hazard Classification Not a hazardous substance or mixture

pH Data not available

Flash Point Data not available

Boiling Point Data not available

Experimental Protocols:

No specific experimental protocols for disposal are provided in the SDS, as the substance is

non-hazardous. Standard laboratory practices for handling non-hazardous materials should be

followed.

Logical Workflow for Disposal (Non-Hazardous Solid):
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Caption: Disposal workflow for a non-hazardous solid chemical.

Option 2: Nicotine (Boiling Point 247°C)
The boiling point of nicotine is 247°C, which may lead to it being referred to as "C-247" in some

contexts. Nicotine is a toxic substance and requires careful handling and disposal.

Disposal Procedures:

Nicotine is classified as a hazardous waste. Disposal must comply with federal, state, and local

regulations.[2]

Step 1: Labeling: The waste container must be clearly labeled as "Hazardous Waste" and

include the full chemical name, "Nicotine".[2]
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Step 2: Containment: Use a leak-proof, closable container. Leave at least 5% of the

container volume as empty space to allow for thermal expansion.[3]

Step 3: Storage: Store in a designated, secure area away from incompatible materials.[2]

Step 4: Professional Disposal: Arrange for pickup by a licensed hazardous waste disposal

service. Do not dispose of nicotine down the drain or in regular trash.[2][4]

Quantitative Data Summary:

Parameter Value

Boiling Point 247 °C (477 °F)[5]

Molar Mass 162.236 g·mol−1[5]

Density 1.01 g/cm³[5]

Classification Potent neurotoxin[5]

Experimental Protocols:

Due to its toxicity, no on-site treatment or disposal protocols are recommended for laboratory

personnel. All nicotine waste must be handled by professional hazardous waste management

services.

Logical Workflow for Disposal (Hazardous Liquid):
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Caption: Disposal workflow for hazardous nicotine waste.

Other Possibilities
The identifier "C-247" could also refer to:

C24/7 Natura-Ceuticals: A nutritional supplement.[6][7] As a food-grade product, it can

typically be disposed of in regular trash.

Certanium 247 Hardfacing: A welding product containing heavy metals.[8] This is an

industrial product and must be disposed of as hazardous waste in accordance with
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regulations for heavy metal contamination.

MultiTech G247LK81806: A flammable and hazardous liquid.[9] Disposal must follow

procedures for flammable hazardous waste, including using explosion-proof equipment and

arranging for professional disposal.

To ensure proper and safe disposal, please verify the exact identity of "C-247" by checking the

container's label for a full chemical name, manufacturer, and CAS number. If the substance

cannot be identified, it must be treated as an unknown chemical and handled by a professional

hazardous waste disposal service.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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